Cas no 27536-56-7 (4α-Phorbol 12,13-Didecanoate)

• Product Name: 4α-Phorbol 12,13-Didecanoate
• CAS No: 27536-56-7
• MF: C₄₀H₆₄O₈
• MW: 672.931373596191
• CID: 269936
• PubChem ID: 24898900
• Update Time: 2025-11-02

4α-Phorbol 12,13-Didecanoate Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,1,1'-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl]ester
• 4ALPHA-PHORBOL12,13-DIDECANOATE
• 4a-phenyl-4,4a,5,6,7,8-hexahydro-2H-cinnolin-3-one
• 4a-Phenyl-4,4a,5,6,7,8-hexahydro-3(2H)-cinnolinone
• 4a-phenyl-4,4a,5,6,7,8-hexahydrocinnolin-3(2h)-one
• 4a-phorbol 12,13-didecanoate
• AC1L6N72
• AC1Q6NW0
• AR-1G1004
• CTK5D0700
• NSC66327
• Phorbol-9,9a-didecanoat
• 4α-Phorbol 12-13-dicaprinate
• 4αPDD
• 4α-Phorbol 12,13-Didecanoate
• GTPL2500
• 4alpha-Phorbol-12,13-didecanoate
• [(1S,2S,6S,10S,11R,13S,14R,15R)-13-decanoyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] decanoate
• CBA53656
• Decanoic acid, (1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl ester
• MFCD00036737
• CHEMBL118987
• 4-Phorbol 12,13-didecanoate
• 4+/--Phorbol 12,13-didecanoate
• AKOS040747628
• PD040428
• 4alpha-Phorbol 12,13-didecanoate
• Decanoic acid, 1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester, (1aR-(1aalpha,1bbeta,4aalpha,7aalpha,7balpha,8alpha,9beta,9aalpha))-
• 4-alpha-Phorbol 12,13-didecanoate
• HY-116291
• BDBM50240777
• 1,1'-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-Decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl] didecanoate
• [(1S, 2S, 6S, 10S, 11R, 13S, 14R, 15R)-13-decanoyloxy-1, 6-dihydroxy-8-(hydroxymethyl)-4, 12, 12, 15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02, 6.011, 13]pentadeca-3, 8-dienyl] decanoate
• 4
• J-016805
• 4-alpha-Phorbol-12,13-didecanoate
• Decanoic acid (1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-9-decanoyloxy-4a,7b-dihydroxy-3-hydroxymethyl-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl ester
• 4-.alpha.-Phorbol didecanoate
• 27536-56-7
• Q27073750
• decanoicacid,1,1'-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl]ester
• 4 alpha -Phorbol 12,13-didecanoate
• DTXSID901098483
• 4alpha-Phorbol-12,13-didecanoate - CAS 27536-56-7
• 4alpha-Phorbol 12,13-didecanoate, solid
• (1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulene-9,9a-diyl didecanoate
• 4-.alpha.-Phorbol 12,13-didecanoate
• 4alpha-Phorbol 12,13-dideconate
• A-Phorbol 12,13-didecanoate
• 4Alpha-Phorbol-Didecanoate
• [decanoyloxy-dihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] decanoate
• 12,13-didecanoyl-4alpha-phorbol
• 4alpha-PDD
• CHEBI:139299
• 4alphaPDD
• 4alpha-Phorbol 12-13-dicaprinate
• DGOSGFYDFDYMCW-OEFRVDPMSA-N
• DA-49690
• 1,1a(2)-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-Decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl] didecanoate

• MDL： MFCD00036737
• Inchi： 1S/C40H64O8/c1-7-9-11-13-15-17-19-21-32(42)47-36-28(4)39(46)30(24-29(26-41)25-38(45)31(39)23-27(3)35(38)44)34-37(5,6)40(34,36)48-33(43)22-20-18-16-14-12-10-8-2/h23-24,28,30-31,34,36,41,45-46H,7-22,25-26H2,1-6H3/t28-,30+,31-,34-,36-,38+,39-,40-/m1/s1
• InChI Key： DGOSGFYDFDYMCW-OEFRVDPMSA-N
• SMILES： O(C(CCCCCCCCC)=O)[C@@]12[C@@H]([C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@@]4(CC(CO)=C[C@H]3[C@@H]1C2(C)C)O)=O)O)OC(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 672.46
• Monoisotopic Mass: 672.46
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 8.5
• Topological Polar Surface Area: 130

Experimental Properties

• Color/Form: White solid
• Density: 1.14
• Boiling Point: 734.2°Cat760mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.546
• Solubility: DMSO: soluble
• PSA: 130.36000
• LogP: 7.31330
• Solubility: Soluble in DMSO

4α-Phorbol 12,13-Didecanoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 + H310 + H330-H334-H351
• Warning Statement： P260-P264-P280-P284-P301+P310-P302+P350
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28-40-43
• Safety Instruction： 36/37/39-45
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：−20°C
• Risk Phrases：26/27/28-40-43
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids

Additional information on 4α-Phorbol 12,13-Didecanoate

Exploring the Properties and Applications of 4α-Phorbol 12,13-Didecanoate (CAS No. 27536-56-7)

4α-Phorbol 12,13-Didecanoate (CAS No. 27536-56-7) is a synthetic derivative of phorbol, a naturally occurring compound found in certain plants. This esterified form of phorbol has garnered significant attention in biochemical and pharmacological research due to its unique properties and potential applications. Researchers often explore 4α-Phorbol 12,13-Didecanoate for its role in modulating cellular signaling pathways, making it a valuable tool in studying protein kinase C (PKC) activation and related mechanisms.

The compound's structure features a phorbol core with two decanoate ester groups at positions 12 and 13. This modification enhances its stability and solubility, which are critical for experimental applications. Unlike its more potent counterpart, 12-O-tetradecanoylphorbol-13-acetate (TPA), 4α-Phorbol 12,13-Didecanoate is often used as a control compound in studies to differentiate specific PKC activation effects from nonspecific cellular responses. This distinction is particularly important in cancer research, where understanding the precise mechanisms of PKC modulation can lead to targeted therapies.

One of the most frequently searched questions about 4α-Phorbol 12,13-Didecanoate is its role in cell signaling studies. Researchers often inquire about its efficacy compared to other phorbol esters and its suitability for specific experimental setups. Recent trends in scientific literature highlight its use in neurodegenerative disease research, where PKC pathways are implicated in conditions like Alzheimer's and Parkinson's diseases. By leveraging 4α-Phorbol 12,13-Didecanoate, scientists can dissect these pathways with greater precision.

Another area of interest is the compound's application in dermatological research. Given the historical use of phorbol esters in skin-related studies, 4α-Phorbol 12,13-Didecanoate serves as a milder alternative for investigating skin cell proliferation and differentiation. This is particularly relevant in the context of anti-aging research, where understanding cellular mechanisms can lead to breakthroughs in skincare formulations. The compound's ability to modulate PKC without inducing excessive inflammation makes it a preferred choice for such studies.

From a commercial perspective, 4α-Phorbol 12,13-Didecanoate is available through specialized chemical suppliers, often in high-purity forms suitable for research. Its market demand is driven by academic institutions, pharmaceutical companies, and biotechnology firms focused on drug discovery and mechanistic studies. When purchasing this compound, researchers should ensure proper storage conditions to maintain its stability, as esterified compounds can degrade over time if exposed to moisture or extreme temperatures.

In summary, 4α-Phorbol 12,13-Didecanoate (CAS No. 27536-56-7) is a versatile tool in modern biochemical research. Its applications span from cell signaling and neurodegenerative disease studies to dermatological research, making it a compound of enduring interest. As scientific inquiries into PKC pathways continue to evolve, the relevance of 4α-Phorbol 12,13-Didecanoate is likely to grow, solidifying its place in the researcher's toolkit.